Cas no 2172076-18-3 (N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide)

N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide is a heterocyclic compound featuring a fused thiazepane and cyclopropane carboxamide structure. Its unique molecular architecture, combining a seven-membered thiazepane ring with a reactive carbonyl group and a cyclopropane moiety, offers potential utility in medicinal chemistry and organic synthesis. The compound's rigid cyclopropane group may enhance binding affinity in biological systems, while the thiazepane scaffold provides conformational flexibility for interaction with diverse targets. Its ketone functionality allows for further derivatization, making it a versatile intermediate for the development of pharmacologically active molecules or specialized materials. The presence of both nitrogen and sulfur heteroatoms suggests possible applications in metal coordination chemistry.
N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide structure
2172076-18-3 structure
Product Name:N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide
CAS No:2172076-18-3
MF:C9H16N2O2S
MW:216.300540924072
CID:6508360
PubChem ID:165597501
Update Time:2025-10-28

N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide
    • 2172076-18-3
    • EN300-1645370
    • Inchi: 1S/C9H16N2O2S/c12-9(8-3-4-8)11-14(13)6-2-1-5-10-7-14/h8,10H,1-7H2
    • InChI Key: WLIGGVPPGCDZSI-UHFFFAOYSA-N
    • SMILES: S1(CNCCCC1)(=NC(C1CC1)=O)=O

Computed Properties

  • Exact Mass: 216.09324893g/mol
  • Monoisotopic Mass: 216.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 66.9Ų

N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1645370-0.05g
N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide
2172076-18-3
0.05g
$1620.0 2023-06-04
Enamine
EN300-1645370-0.1g
N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide
2172076-18-3
0.1g
$1697.0 2023-06-04
Enamine
EN300-1645370-0.25g
N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide
2172076-18-3
0.25g
$1774.0 2023-06-04
Enamine
EN300-1645370-0.5g
N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide
2172076-18-3
0.5g
$1851.0 2023-06-04
Enamine
EN300-1645370-1.0g
N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide
2172076-18-3
1g
$1929.0 2023-06-04
Enamine
EN300-1645370-2.5g
N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide
2172076-18-3
2.5g
$3782.0 2023-06-04
Enamine
EN300-1645370-5.0g
N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide
2172076-18-3
5g
$5594.0 2023-06-04
Enamine
EN300-1645370-10.0g
N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide
2172076-18-3
10g
$8295.0 2023-06-04
Enamine
EN300-1645370-50mg
N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide
2172076-18-3
50mg
$1620.0 2023-09-22
Enamine
EN300-1645370-100mg
N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide
2172076-18-3
100mg
$1697.0 2023-09-22

Additional information on N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide

Comprehensive Overview of N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide (CAS No. 2172076-18-3): Structure, Applications, and Research Insights

N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide (CAS No. 2172076-18-3) is a specialized organic compound featuring a unique 1,3-thiazepane core fused with a cyclopropanecarboxamide moiety. This structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile scaffold for drug discovery. The compound’s heterocyclic framework and ketimine functional group make it a promising candidate for modulating biological targets, particularly in enzyme inhibition and receptor binding studies.

Recent advancements in medicinal chemistry have highlighted the role of thiazepane derivatives in addressing unmet medical needs, such as antimicrobial resistance and chronic inflammatory diseases. Researchers are actively exploring the structure-activity relationship (SAR) of CAS 2172076-18-3 to optimize its pharmacokinetic properties. Its cyclopropane ring contributes to metabolic stability, while the thiazepanone moiety enhances solubility—a critical factor for oral bioavailability.

From an industrial perspective, N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide is synthesized via multistep organic reactions, including cyclocondensation and amide coupling. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are routinely employed for purity validation. The compound’s molecular weight (MW: 212.28 g/mol) and logP value (~1.8) align with Lipinski’s rule of five, underscoring its drug-like characteristics.

In the context of green chemistry, efforts are underway to develop eco-friendly synthetic routes for CAS 2172076-18-3, minimizing hazardous byproducts. This aligns with global trends toward sustainable pharmaceutical manufacturing. Additionally, computational tools like molecular docking and QSAR modeling are being leveraged to predict the compound’s interactions with biological targets, reducing experimental costs.

Frequently asked questions about N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide include its stability under physiological conditions (pH-dependent hydrolysis), commercial availability for research, and potential patent landscapes. While preclinical data remain proprietary, its structural analogs have shown efficacy in kinase inhibition assays, sparking interest in oncology applications.

In summary, CAS 2172076-18-3 represents a compelling case study in modern small-molecule drug development. Its balanced physicochemical properties and modular synthetic accessibility position it as a valuable tool for both academic and industrial research. Future studies may explore its utility in neurodegenerative disease models or as a bioisostere for existing therapeutics.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd